Cas no 1250005-33-4 (2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine)

• Product Name: 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine
• CAS No: 1250005-33-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5177701
• Update Time: 2025-05-19

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine
• 5-Cyclopropyl-3-(piperidin-2-yl)-1,2,4-oxadiazole
• Piperidine, 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-
• 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine

• Inchi： 1S/C10H15N3O/c1-2-6-11-8(3-1)9-12-10(14-13-9)7-4-5-7/h7-8,11H,1-6H2
• InChI Key： WLDSUNRVPHIXCO-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C2CCCCN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1
• Topological Polar Surface Area: 51

Additional information on 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine

Introduction to 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine (CAS No. 1250005-33-4)

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1250005-33-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a piperidine ring linked to a 5-cyclopropyl-1,2,4-oxadiazole moiety, making it a versatile scaffold for drug discovery and development. The structural integration of these two pharmacophoric units imparts unique physicochemical properties and biological activities that have garnered considerable attention from medicinal chemists and biologists.

The 5-cyclopropyl-1,2,4-oxadiazole component is known for its stability and ability to engage in multiple hydrogen bonding interactions, which can enhance binding affinity to biological targets. In contrast, the piperidine ring is a common pharmacophore found in numerous approved drugs due to its favorable metabolic profile and ability to modulate receptor activity. The combination of these structural elements in 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine suggests potential applications in the development of small-molecule inhibitors, agonists, or antagonists for therapeutic purposes.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel derivatives of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine. Studies indicate that modifications to the cyclopropyl or oxadiazole moieties can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. For instance, computational modeling has revealed that introducing fluorine substituents at specific positions can enhance lipophilicity and improve oral bioavailability.

One particularly intriguing application of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The unique scaffold of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine allows for selective binding to target kinases by leveraging both hydrophobic and polar interactions. Preliminary experimental data suggest that certain derivatives exhibit inhibitory activity against specific kinases with IC50 values in the low nanomolar range.

The synthesis of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cycloaddition reactions and subsequent coupling with piperidine derivatives via nucleophilic substitution or metal-catalyzed cross-coupling. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In vitro studies have demonstrated that 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine exhibits promising biological activity across multiple targets. For example, derivatives targeting G protein-coupled receptors (GPCRs) have shown potential in modulating neurotransmitter release and pain perception. Additionally, preliminary data suggest that this compound may have neuroprotective properties by inhibiting oxidative stress-induced neuronal damage.

The development of novel therapeutic agents often involves optimizing lead compounds through structure-based drug design (SBDD). In the case of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine, X-ray crystallography and molecular dynamics simulations have been instrumental in understanding its binding mode to biological targets. These insights have guided the design of next-generation analogs with improved potency and selectivity.

The pharmaceutical industry continues to invest heavily in research related to heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-y lpiperidine) stands out as a promising candidate for further exploration due to its unique structural features and demonstrated preclinical efficacy. As computational tools become more sophisticated and high-throughput screening technologies advance